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Compound of Interest

Compound Name: Sapienic acid-d19

Cat. No.: B10782853 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Ensuring laboratory safety

and proper chemical handling is paramount. This guide provides essential, immediate safety

and logistical information for the proper disposal of Sapienic acid-d19.

Sapienic acid-d19, a deuterated fatty acid, requires careful handling and disposal due to its

classification as a flammable liquid and a serious eye irritant when in solution. The primary

principle for its disposal is adherence to local, state, and federal regulations. This guide outlines

the operational steps and necessary precautions to ensure safe and compliant disposal.

Summary of Key Chemical Data
For quick reference, the following table summarizes the pertinent quantitative and qualitative

data for Sapienic acid-d19.
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Property Value Source

Chemical Name

(6Z)-6-Hexadecenoic-

8,8,9,9,10,10,11,11,12,12,13,1

3,14,14,15,15,16,16,16-d19

acid

MedChemExpress

CAS Number 2692623-89-3 MedChemExpress

GHS Classification

Flammable Liquid (Category

2), Serious Eye Irritation

(Category 2A)

MedChemExpress

Hazard Statements

H225: Highly flammable liquid

and vapour. H319: Causes

serious eye irritation.

MedChemExpress

Storage Temperature
Solution: -20°C (for up to 2

years)
MedChemExpress

Detailed Disposal Protocol
The proper disposal of Sapienic acid-d19, typically supplied in a solvent like ethanol, must be

managed as a hazardous chemical waste. The deuterated nature of the compound does not

necessitate special disposal procedures beyond those required for its chemical properties and

the solvent.

Step 1: Personal Protective Equipment (PPE)

Before handling Sapienic acid-d19, ensure you are wearing the appropriate personal

protective equipment:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A flame-retardant lab coat.

Step 2: Waste Collection

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b10782853?utm_src=pdf-body
https://www.benchchem.com/product/b10782853?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10782853?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Designated Waste Container: Use a dedicated, leak-proof, and chemically compatible

container for collecting Sapienic acid-d19 waste. The original container can often be used

for waste accumulation.

Container Material: For flammable liquids, glass or a suitable plastic container is appropriate.

Avoid metal containers for acidic substances.

Labeling: Immediately label the waste container with the words "Hazardous Waste," the full

chemical name ("Sapienic acid-d19 in [Solvent Name]"), and the approximate

concentration.

Segregation: Keep the Sapienic acid-d19 waste stream separate from other incompatible

waste types, such as oxidizers or strong acids and bases.

Step 3: Waste Storage

Secure Closure: Keep the waste container tightly sealed at all times, except when adding

waste.

Storage Location: Store the waste container in a designated, well-ventilated satellite

accumulation area, away from heat, sparks, and open flames.

Secondary Containment: Place the waste container in a secondary containment bin to

prevent spills.

Fill Level: Do not fill the container to more than 90% of its capacity to allow for vapor

expansion.

Step 4: Disposal Request

Contact Environmental Health and Safety (EHS): Once the waste container is full or ready

for disposal, contact your institution's Environmental Health and Safety (EHS) department or

a licensed hazardous waste disposal contractor.

Provide Information: Be prepared to provide all necessary information about the waste, as

indicated on the label.
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Follow Institutional Procedures: Adhere to your institution's specific procedures for waste

pickup and documentation.

Important Considerations:

Do Not Dispose Down the Drain: Never dispose of Sapienic acid-d19 or its solutions down

the sink.

Do Not Evaporate: Do not allow the solvent to evaporate in a fume hood as a means of

disposal.

Accidental Spills: In the event of a spill, absorb the material with a non-combustible

absorbent (e.g., vermiculite, sand) and place it in a sealed container for disposal as

hazardous waste.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Sapienic acid-d19.
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Sapienic Acid-d19 Disposal Workflow

Start: Sapienic Acid-d19 Waste Generated

Step 1: Wear Appropriate PPE
(Goggles, Gloves, Lab Coat) Accidental Spill Occurs

Step 2: Select & Label
Waste Container

'Hazardous Waste'

Step 3: Segregate from
Incompatible Waste

Step 4: Store in Ventilated Area
in Secondary Containment

Step 5: Contact EHS for Pickup

End: Proper Disposal by
Licensed Contractor

Absorb with Inert Material

Dispose of as Hazardous Waste

Click to download full resolution via product page

Caption: Disposal workflow for Sapienic acid-d19.

To cite this document: BenchChem. [Proper Disposal of Sapienic Acid-d19: A Step-by-Step
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10782853#sapienic-acid-d19-proper-disposal-
procedures]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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